Naphthol Blue Black
Naphthol Blue Black
Diazo dye used to stain proteins on polyacrylamide gels, agarose gels and nitrocellulose membranes. Also utilized in cell proliferation assays and histochemical studies, and as a forensic stain typically used for enhancing latent prints contaminated with blood.
C.i. acid black 1 is a dark brown granular solid. (NTP, 1992)
Amido Black 10B is an organic sodium salt resulting from the formal condensation of Amido Black 10B (acid form) with two equivalents of sodium hydroxide. It has a role as a histological dye. It contains a 4-amino-5-hydroxy-3-[(p-nitrophenyl)azo]-6-(phenylazo)-naphthalene-2,7-disulfonate.
C.i. acid black 1 is a dark brown granular solid. (NTP, 1992)
Amido Black 10B is an organic sodium salt resulting from the formal condensation of Amido Black 10B (acid form) with two equivalents of sodium hydroxide. It has a role as a histological dye. It contains a 4-amino-5-hydroxy-3-[(p-nitrophenyl)azo]-6-(phenylazo)-naphthalene-2,7-disulfonate.
Brand Name:
Vulcanchem
CAS No.:
1064-48-8
VCID:
VC0086767
InChI:
InChI=1S/C22H16N6O9S2.Na/c23-19-18-12(11-17(39(35,36)37)21(22(18)29)27-24-13-4-2-1-3-5-13)10-16(38(32,33)34)20(19)26-25-14-6-8-15(9-7-14)28(30)31;/h1-11,29H,23H2,(H,32,33,34)(H,35,36,37);
SMILES:
C1=CC=C(C=C1)N=NC2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC4=CC=C(C=C4)[N+](=O)[O-])N)O.[Na+].[Na+]
Molecular Formula:
C22H16N6NaO9S2
Molecular Weight:
595.5 g/mol
Naphthol Blue Black
CAS No.: 1064-48-8
Cat. No.: VC0086767
Molecular Formula: C22H16N6NaO9S2
Molecular Weight: 595.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diazo dye used to stain proteins on polyacrylamide gels, agarose gels and nitrocellulose membranes. Also utilized in cell proliferation assays and histochemical studies, and as a forensic stain typically used for enhancing latent prints contaminated with blood. C.i. acid black 1 is a dark brown granular solid. (NTP, 1992) Amido Black 10B is an organic sodium salt resulting from the formal condensation of Amido Black 10B (acid form) with two equivalents of sodium hydroxide. It has a role as a histological dye. It contains a 4-amino-5-hydroxy-3-[(p-nitrophenyl)azo]-6-(phenylazo)-naphthalene-2,7-disulfonate. |
|---|---|
| CAS No. | 1064-48-8 |
| Molecular Formula | C22H16N6NaO9S2 |
| Molecular Weight | 595.5 g/mol |
| IUPAC Name | disodium;4-amino-5-hydroxy-3-[(4-nitrophenyl)diazenyl]-6-phenyldiazenylnaphthalene-2,7-disulfonate |
| Standard InChI | InChI=1S/C22H16N6O9S2.Na/c23-19-18-12(11-17(39(35,36)37)21(22(18)29)27-24-13-4-2-1-3-5-13)10-16(38(32,33)34)20(19)26-25-14-6-8-15(9-7-14)28(30)31;/h1-11,29H,23H2,(H,32,33,34)(H,35,36,37); |
| Standard InChI Key | UIDOLCABIFYUEJ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N=NC2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC4=CC=C(C=C4)[N+](=O)[O-])N)O.[Na+].[Na+] |
| Canonical SMILES | C1=CC=C(C=C1)N=NC2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)N=NC4=CC=C(C=C4)[N+](=O)[O-])N)O.[Na] |
| Appearance | Powder |
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